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Compound of Interest

Compound Name: 2-(Undecyloxy)ethanol

Cat. No.: B3415720 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for handling 2-(Undecyloxy)ethanol in a laboratory setting. Adherence to these

procedures is critical for ensuring personal safety and minimizing environmental impact.

Hazard Summary
2-(Undecyloxy)ethanol is a chemical that requires careful handling due to its potential health

risks. The primary hazards, as identified by the Globally Harmonized System of Classification

and Labelling of Chemicals (GHS), are summarized below.

Hazard Class GHS Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed

Serious Eye Damage (Category 1) H318: Causes serious eye damage

Personal Protective Equipment (PPE)
The selection and proper use of PPE are the most critical lines of defense against exposure to

2-(Undecyloxy)ethanol. The following table outlines the minimum required PPE.
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Protection Type Recommended Equipment
Specifications and Best
Practices

Eye Protection
Chemical Splash Goggles and

Face Shield

Goggles must form a complete

seal around the eyes. A face

shield should be worn over the

goggles, especially when

handling larger quantities or

when there is a significant risk

of splashing.[1][2]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for any signs of degradation

before and during use.[3]

Change gloves immediately if

contaminated, and always

wash hands thoroughly after

removal.

Body Protection
Laboratory Coat or Chemical-

Resistant Apron

A fully fastened lab coat should

be worn. For procedures with a

higher risk of splashes, a

chemical-resistant apron over

the lab coat is advised.

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area.

Work should be conducted in a

certified chemical fume hood to

minimize inhalation exposure.

If a fume hood is not available

or if aerosols may be

generated, a risk assessment

should be performed to

determine if respiratory

protection is necessary.
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A systematic approach to handling and storage is essential to maintain a safe laboratory

environment.

1. Engineering Controls:

Always handle 2-(Undecyloxy)ethanol in a well-ventilated area.

A certified chemical fume hood is the preferred engineering control to minimize inhalation

exposure.

Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.[4]

2. Handling Procedures:

Before beginning work, review the Safety Data Sheet (SDS) if available and this guide.

Do not eat, drink, or apply cosmetics in the laboratory.[5][6]

Avoid direct contact with the chemical. Use appropriate PPE at all times.

When transferring or weighing, do so in a manner that minimizes the generation of aerosols.

Keep containers tightly closed when not in use.

Wash hands thoroughly with soap and water after handling the chemical, even if gloves were

worn.[6]

3. Storage:

Store 2-(Undecyloxy)ethanol in a cool, dry, and well-ventilated area, away from

incompatible materials.

Ensure the container is properly labeled with the chemical name and hazard warnings.

Store in a tightly sealed container to prevent leakage.

4. Emergency Procedures: First Aid
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an eyewash station, holding the eyelids open.[1][4] Seek immediate medical attention.[4]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[7]

Inhalation: Move the person to fresh air. If they are not breathing, begin artificial respiration.

Seek medical attention.

Disposal Plan
Proper disposal of 2-(Undecyloxy)ethanol and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Chemical:

Collect all waste 2-(Undecyloxy)ethanol in a designated, properly labeled, and sealed

hazardous waste container.

Do not dispose of 2-(Undecyloxy)ethanol down the drain.

The waste must be disposed of through a licensed hazardous waste disposal company, in

accordance with all local, state, and federal regulations.[7]

2. Contaminated Materials:

Disposable PPE (gloves, etc.): Place in a designated hazardous waste container

immediately after use.

Glassware: Rinse glassware thoroughly with an appropriate solvent (e.g., ethanol or

acetone) in a fume hood. Collect the rinsate as hazardous waste. Wash the glassware with

soap and water afterward.

Spills: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand).

Collect the contaminated absorbent material in a sealed container for hazardous waste
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disposal. Ensure proper PPE is worn during cleanup.

Safety Workflow Diagram
The following diagram illustrates the key steps for safely handling 2-(Undecyloxy)ethanol from

preparation to disposal.
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Caption: Workflow for Safe Handling of 2-(Undecyloxy)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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